Cas no 2228722-93-6 (methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate
• CAS No: 2228722-93-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5846666
• PubChem ID: 165701409
• Update Time: 2025-06-08

methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate
• 2228722-93-6
• EN300-1745667

• Inchi： 1S/C12H17NO3/c1-8-9(12(14)15-2)7-11(16-8)10-5-3-4-6-13-10/h7,10,13H,3-6H2,1-2H3
• InChI Key： LGWHAHXQZZUPSP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C1CCCCN1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate

Methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate (CAS No. 2228722-93-6): A Comprehensive Overview

Methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate, identified by its CAS number 2228722-93-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate features a combination of a furan ring, a methyl group, and a piperidine moiety, which together contribute to its distinctive chemical behavior and reactivity.

The furan ring, a five-membered heterocyclic aromatic compound, is known for its ability to participate in various chemical reactions, including nucleophilic additions and cyclizations. In methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate, the presence of the methyl group at the 2-position and the piperidine substituent at the 5-position further enhances its versatility. The piperidine ring, a six-membered nitrogen-containing heterocycle, is commonly found in many bioactive molecules due to its ability to form stable hydrogen bonds and interact with biological targets.

Recent research has highlighted the importance of such structural motifs in the development of novel pharmaceutical agents. The combination of the furan and piperidine rings in methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate has been explored for its potential in modulating various biological pathways. Studies have shown that compounds with similar structural features exhibit promising activity against a range of therapeutic targets, including enzymes and receptors involved in inflammatory responses and neural signaling.

In particular, the piperidine moiety has been extensively studied for its role in enhancing pharmacokinetic properties such as solubility and bioavailability. This is crucial for the development of drugs that can effectively reach their target sites within the body. The presence of the carboxylate group in methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate also contributes to its potential as a precursor for more complex molecules, allowing for further functionalization through esterification or amidation reactions.

The synthesis of methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecules. Key steps typically include cyclization reactions to form the furan ring, followed by functional group transformations to introduce the methyl and piperidine substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore the pharmacological potential of this compound.

One area where methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate shows particular promise is in the field of immunomodulation. Research indicates that compounds containing piperidine rings can interact with immune system components, potentially leading to new treatments for autoimmune diseases and infections. The furan ring's ability to engage in hydrogen bonding further enhances its interaction with biological targets, making it a valuable scaffold for drug design.

Efforts are ongoing to develop novel derivatives of methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate that can exhibit enhanced efficacy and reduced side effects. Computational modeling and high-throughput screening techniques are being employed to identify optimal analogs with improved pharmacological profiles. These approaches leverage the growing body of knowledge about structure-function relationships in drug design, allowing researchers to rationally modify molecular structures based on predictive models.

The chemical diversity offered by methyl 2-methyl-5-(piperidin-2-yl)furan-3-carboxylate also makes it a valuable tool for exploring new chemical spaces. By systematically varying substituents on the furan and piperidine rings, chemists can generate libraries of compounds with tailored properties. This strategy has been successful in identifying lead candidates for further development into therapeutic agents.

In conclusion, methyl 2-methyl-5-(piperidin-2-yli)furan -3 -carboxylate (CAS No. 222872 -93 -6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and drug discovery technologies, position it as a promising candidate for future therapeutic applications. Continued exploration of this molecule and its derivatives will likely yield valuable insights into new treatment modalities across various disease areas.